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Compound of Interest

Compound Name: Acephate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acephate, a systemic organophosphate insecticide, has been a subject of extensive study due
to its widespread use in agriculture and its mechanism of action as an acetylcholinesterase
inhibitor. Understanding its molecular structure and physical properties is fundamental to
elucidating its biological activity, environmental fate, and toxicological profile. This technical
guide provides a comprehensive overview of the core physicochemical characteristics of
acephate, detailed experimental methodologies for their determination, and an illustration of its
primary signaling pathway.

Molecular Structure of Acephate

Acephate, with the chemical formula CaH10NOsPS, is structurally characterized as an O,S-
dimethyl acetylphosphoramidothioate. Its molecular weight is approximately 183.17 g/mol . The
molecule possesses a chiral phosphorus center, though it is typically used as a racemic
mixture. The presence of both a polar phosphoryl group and less polar methyl and acetyl
groups imparts amphiphilic character to the molecule, influencing its solubility and biological
interactions.

Key Structural Features:
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e Phosphoramide Core: The central phosphorus atom is bonded to oxygen, sulfur, nitrogen,
and a methoxy group.

o Acetyl Group: An acetyl group (CHsCO) is attached to the nitrogen atom.

e Thioate Group: The presence of a P-S bond is a characteristic feature of many
organophosphate insecticides.

A three-dimensional representation of the acephate molecule illustrates the spatial
arrangement of these functional groups.

Physical Properties of Acephate

The physical properties of acephate are critical determinants of its environmental transport,
bioavailability, and persistence. A summary of its key quantitative physical data is presented in
the table below.
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Property Value Unit Conditions
Melting Point 88 -90 °C
N ) Decomposes before
Boiling Point N °C
boiling
Water Solubility 790,000 mg/L 20°C,pH 7
79 g/100 mL
Solubility in Acetone 151,000 mg/L 20 °C
Solubility in Ethanol >100,000 mg/L 20 °C
Vapor Pressure 1.7x10°% mmHg 24 °C
2.26 x 104 Pa 24 °C
Data not readily
pKa available in cited
literature
Log Kow (Octanol-
Water Partition -0.85

Coefficient)

Experimental Protocols

The determination of the physical properties of chemical compounds like acephate follows

standardized and internationally recognized experimental protocols to ensure accuracy and

reproducibility. The following are detailed methodologies for the key experiments cited.

Melting Point Determination (OECD TG 102)

The melting point of acephate is determined using the capillary method as described in the

OECD Guideline for the Testing of Chemicals, TG 102.

 Principle: A small, finely ground sample of acephate is packed into a capillary tube and

heated in a controlled manner in a melting point apparatus. The temperature at which the

substance is observed to transition from a solid to a liquid is recorded as the melting point.
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e Apparatus: A melting point apparatus with a temperature-controlled block or liquid bath, a
calibrated thermometer or temperature sensor, and glass capillary tubes.

e Procedure:

o A small amount of dry, powdered acephate is introduced into a capillary tube, which is
then sealed at one end.

o The capillary tube is placed in the heating block of the melting point apparatus.
o The temperature is raised at a controlled rate.

o The temperatures at which melting begins and is complete are recorded to define the
melting range.

o Data Analysis: The melting point is reported as a range of temperatures from the initial to the
final stage of melting.

Water Solubility Determination (OECD TG 105)

The water solubility of acephate is determined using the flask method, as outlined in the OECD
Guideline for the Testing of Chemicals, TG 105, which is suitable for substances with
solubilities above 10-2 g/L.

e Principle: A supersaturated solution of acephate in water is prepared and allowed to
equilibrate at a constant temperature. The concentration of acephate in the saturated
agueous phase is then determined analytically.

e Apparatus: A constant temperature water bath or shaker, flasks, a suitable analytical
instrument for concentration measurement (e.g., High-Performance Liquid Chromatography -
HPLC), and a centrifuge or filtration apparatus.

e Procedure:
o An excess amount of acephate is added to a known volume of distilled water in a flask.

o The flask is agitated in a constant temperature bath (e.g., at 20 °C) for a sufficient period
to reach equilibrium (typically 24-48 hours).
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o After equilibration, the solution is centrifuged or filtered to remove undissolved solid.

o The concentration of acephate in the clear aqueous phase is determined by a suitable
analytical method, such as HPLC with UV detection.

o Data Analysis: The water solubility is reported as the mass of acephate per unit volume of
water (e.g., in mg/L or g/100 mL) at the specified temperature.

Vapor Pressure Determination (OECD TG 104)

The vapor pressure of acephate can be determined using the gas saturation method, as
described in the OECD Guideline for the Testing of Chemicals, TG 104.

e Principle: A stream of inert gas is passed slowly over a sample of acephate at a constant
temperature, allowing the gas to become saturated with the vapor of the substance. The
amount of substance transported by the gas is determined, and from this, the vapor pressure
is calculated.

e Apparatus: A constant temperature bath, a system for controlling and measuring the flow of
an inert gas (e.g., nitrogen), a saturation column containing the test substance, and a
trapping system to collect the vaporized substance.

e Procedure:

[e]

A known mass of acephate is placed in the saturation column.

o

A controlled flow of an inert gas is passed through the column at a constant temperature.

The vaporized acephate is collected in a trapping system (e.g., a cold trap or a sorbent
tube).

[¢]

The amount of trapped acephate is quantified using a suitable analytical technique.

[¢]

o Data Analysis: The vapor pressure is calculated from the mass of vaporized acephate, the
volume of gas passed through the column, and the temperature, using the ideal gas law.

pKa Determination
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While a specific experimental pKa value for acephate was not found in the searched literature,
its determination would typically follow methods such as potentiometric titration or
spectrophotometry.

e Principle (Potentiometric Titration): The pH of a solution of the substance is measured as a
strong acid or base is added incrementally. The pKa is the pH at which the substance is half-
ionized.

o Apparatus: A pH meter with a calibrated electrode, a burette for the titrant, and a stirrer.
e Procedure:

o A solution of acephate of known concentration is prepared.

o The solution is titrated with a standardized solution of a strong acid or base.

o The pH is recorded after each addition of the titrant.

o Data Analysis: A titration curve is constructed by plotting pH versus the volume of titrant
added. The pKa is determined from the midpoint of the buffer region of the curve.

Signaling Pathway: Acetylcholinesterase Inhibition

The primary mechanism of action of acephate is the inhibition of the enzyme
acetylcholinesterase (AChE). AChE is crucial for the termination of nerve impulses in
cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).
Organophosphates like acephate act as irreversible inhibitors of AChE.

The inhibition process involves the phosphorylation of a serine residue within the active site of
the enzyme. The active site of AChE contains a catalytic triad of amino acids: Serine, Histidine,
and Glutamate. The organophosphate phosphorylates the hydroxyl group of the serine residue,
forming a stable covalent bond. This effectively inactivates the enzyme, preventing it from
binding to and hydrolyzing acetylcholine. The resulting accumulation of acetylcholine in the
synaptic cleft leads to continuous stimulation of cholinergic receptors, causing neurotoxicity in
target organisms.

 To cite this document: BenchChem. [In-Depth Technical Guide: The Molecular Structure and
Physical Properties of Acephate]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764#molecular-structure-and-physical-properties-of-acephate
https://www.benchchem.com/product/b021764#molecular-structure-and-physical-properties-of-acephate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b021764#molecular-structure-and-physical-properties-
of-acephate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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